3,N(4)-etheno-3/'-deoxyguanosine monophosphate
3,N(4)-etheno-3/'-deoxyguanosine monophosphate
Brand Name:
Vulcanchem
CAS No.:
133073-61-7
VCID:
VC0147882
InChI:
InChI=1S/C12H18N5O7P/c13-11-15-9(19)8-12(1-2-16(11)12)17(5-14-8)10-7(18)3-6(24-10)4-23-25(20,21)22/h1-2,5-8,10-11,18H,3-4,13H2,(H,15,19)(H2,20,21,22)/t6-,7+,8?,10+,11?,12?/m0/s1
SMILES:
C1C(OC(C1O)N2C=NC3C24C=CN4C(NC3=O)N)COP(=O)(O)O
Molecular Formula:
C12H18N5O7P
Molecular Weight:
375.27 g/mol
3,N(4)-etheno-3/'-deoxyguanosine monophosphate
CAS No.: 133073-61-7
Main Products
VCID: VC0147882
Molecular Formula: C12H18N5O7P
Molecular Weight: 375.27 g/mol
| CAS No. | 133073-61-7 |
|---|---|
| Product Name | 3,N(4)-etheno-3/'-deoxyguanosine monophosphate |
| Molecular Formula | C12H18N5O7P |
| Molecular Weight | 375.27 g/mol |
| IUPAC Name | [(2S,4R,5R)-5-(5-amino-7-oxo-4,6,9,11-tetrazatricyclo[6.3.0.01,4]undeca-2,9-dien-11-yl)-4-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C12H18N5O7P/c13-11-15-9(19)8-12(1-2-16(11)12)17(5-14-8)10-7(18)3-6(24-10)4-23-25(20,21)22/h1-2,5-8,10-11,18H,3-4,13H2,(H,15,19)(H2,20,21,22)/t6-,7+,8?,10+,11?,12?/m0/s1 |
| Standard InChIKey | PUFBQBFSVWOAOQ-JZWAFDMGSA-N |
| Isomeric SMILES | C1[C@H](O[C@H]([C@@H]1O)N2C=NC3C24C=CN4C(NC3=O)N)COP(=O)(O)O |
| SMILES | C1C(OC(C1O)N2C=NC3C24C=CN4C(NC3=O)N)COP(=O)(O)O |
| Canonical SMILES | C1C(OC(C1O)N2C=NC3C24C=CN4C(NC3=O)N)COP(=O)(O)O |
| Synonyms | 3,N(4)-etheno-3'-deoxyguanosine monophosphate 3,N(4)-etheno-3'-dGMP EtdGp |
| PubChem Compound | 131586 |
| Last Modified | Nov 11 2021 |
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